Cas no 2229010-56-2 (tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate)

tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate structure
2229010-56-2 structure
Product Name:tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate
CAS No:2229010-56-2
MF:C17H32N2O2
MW:296.448184967041
CID:5762309
PubChem ID:165691258
Update Time:2025-07-17

tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2229010-56-2
    • tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
    • EN300-2006116
    • tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate
    • Inchi: 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-11-7-8-14(12-19)17(13-18)9-5-4-6-10-17/h14H,4-13,18H2,1-3H3
    • InChI Key: LHISASMPWUFFAO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C1)C1(CN)CCCCC1)=O

Computed Properties

  • Exact Mass: 296.246378268g/mol
  • Monoisotopic Mass: 296.246378268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2006116-1g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
1g
$914.0 2023-09-16
Enamine
EN300-2006116-5g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
5g
$2650.0 2023-09-16
Enamine
EN300-2006116-10g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
10g
$3929.0 2023-09-16
Enamine
EN300-2006116-0.05g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
0.05g
$768.0 2023-09-16
Enamine
EN300-2006116-0.1g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
0.1g
$804.0 2023-09-16
Enamine
EN300-2006116-0.25g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
0.25g
$840.0 2023-09-16
Enamine
EN300-2006116-0.5g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
0.5g
$877.0 2023-09-16
Enamine
EN300-2006116-1.0g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
1g
$914.0 2023-06-01
Enamine
EN300-2006116-2.5g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
2.5g
$1791.0 2023-09-16
Enamine
EN300-2006116-5.0g
tert-butyl 3-[1-(aminomethyl)cyclohexyl]piperidine-1-carboxylate
2229010-56-2
5g
$2650.0 2023-06-01

Additional information on tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 3-1-(Aminomethyl)cyclohexylpiperidine-1-carboxylate (CAS: 2229010-56-2)

In recent years, the compound tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate (CAS: 2229010-56-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylpiperidine scaffold and tert-butyl carboxylate group, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve higher efficiency. The compound's structural features, including its stereochemistry and functional groups, have been extensively characterized using NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the compound's stability and reactivity, which are critical for its further development as a pharmaceutical intermediate.

Biological evaluations of tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate have revealed its potential as a modulator of neurotransmitter systems. In vitro studies have demonstrated its affinity for specific receptors, such as sigma-1 and NMDA receptors, suggesting its utility in treating neurological disorders like Alzheimer's disease and schizophrenia. Additionally, the compound has shown inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. These findings are supported by recent preclinical trials, which have reported favorable pharmacokinetic properties and low toxicity profiles.

Recent research has also explored the compound's role in drug delivery systems. Due to its lipophilic nature, tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate has been incorporated into nanoparticle formulations to enhance bioavailability and target specificity. Studies have demonstrated improved drug release kinetics and reduced side effects when the compound is used as part of a nanocarrier system. This innovative approach holds promise for the development of next-generation therapeutics with enhanced efficacy and safety.

In conclusion, tert-butyl 3-1-(aminomethyl)cyclohexylpiperidine-1-carboxylate (CAS: 2229010-56-2) represents a versatile and promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural properties, combined with its demonstrated biological activities, make it a valuable subject for ongoing and future studies. Further research is warranted to fully elucidate its mechanisms of action and to explore its potential in clinical settings. The continued investigation of this compound may pave the way for novel therapeutic strategies addressing unmet medical needs.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd